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Compound of Interest

Compound Name: 2',7'-Difluorofluorescein

Cat. No.: B044483 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions (FAQs) to help researchers, scientists, and drug development professionals

optimize the signal-to-noise ratio in 2',7'-Difluorofluorescein (DFF) assays for the detection of

reactive oxygen species (ROS).

Frequently Asked Questions (FAQs)
Q1: What is 2',7'-Difluorofluorescein (DFF) and how does it detect ROS?

2',7'-Difluorofluorescein, often sold as Oregon Green™ 488, is a fluorescent probe used to

detect reactive oxygen species within cells. The assay typically uses the diacetate form, 2',7'-
Difluorofluorescein diacetate (H2DFF-DA or DFF-DA), which is a non-fluorescent and cell-

permeable molecule. Once inside the cell, intracellular esterases cleave the acetate groups,

converting it to the non-fluorescent 2',7'-Difluorodihydrofluorescein (H2DFF). In the presence of

ROS, H2DFF is oxidized to the highly fluorescent 2',7'-Difluorofluorescein (DFF). The

resulting fluorescence intensity is directly proportional to the level of intracellular ROS.
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Preparation

Staining & Treatment

Measurement

Seed Adherent Cells

Prepare H2DFF-DA
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Incubate with H2DFF-DA
(30-45 min, 37°C)

Wash Cells x2 (Medium/HBSS)

Add Experimental
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Measure Fluorescence
(Ex/Em ~495/525 nm)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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